8-Benzyloxy-5,7-dichloroquinoxaline-2-carboxaldehyde

• Molecular Formula: C16H10Cl2N2O2
• Molecular Weight: 333.2 g/mol
• IUPAC Name: 5,7-dichloro-8-phenylmethoxyquinoxaline-2-carbaldehyde
• InChI: InChI=1S/C16H10Cl2N2O2/c17-12-6-13(18)16(22-9-10-4-2-1-3-5-10)15-14(12)19-7-11(8-21)20-15/h1-8H,9H2
• InChI Key: OCSLMJMWOWNHPQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=C(C=C(C3=NC=C(N=C23)C=O)Cl)Cl

Description

8-Benzyloxy-5,7-dichloroquinoxaline-2-carboxaldehyde is a useful research compound. Its molecular formula is C16H10Cl2N2O2 and its molecular weight is 333.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of the 2-methyl product from Step B (93 mg, 0.291 mmol) and SeO2 (100 mg) in dioxane (4 mL) and H2O (0.4 mL) was heated under reflux for 3 h. The mixture was cooled, filtered (celite), and concentrated. Dichloromethane was added and the insoluble material was filtered off. The solvent was evaporated and the residue purified by SiO2-gel chromatography (dichloromethane) to yield the desired aldehyde as an off-white solid (57 mg, 59%).